10.1039/C1OB06118F | Monitoring the site-specific incorporation of dual fluorophore-quencher base analogues for target DNA detection by an unnatural base pair system†

Monitoring the site-specific incorporation of dual fluorophore-quencher base analogues for target DNA detection by an unnatural base pair system†

Organic & Biomolecular Chemistry Pub Date: 2011-08-08 DOI: 10.1039/C1OB06118F

Abstract

We developed intramolecular dual fluorophore-quencher base analogues for site-specific incorporation into DNA by an unnatural base pair replication system. An unnatural base pair between 7-(2-thienyl)-imidazo[4,5-b]pyridine (Ds) and 2-nitro-4-propynylpyrrole (Px) exhibits high fidelity in PCR amplification, and the 2-nitropyrrole moiety of Px acts as a quencher. Deoxyribonucleoside triphosphates of Px linked with a fluorophore (Cy3, Cy5 or FAM) were chemically synthesized, and the fluorescent properties and the enzymatic incorporation of the fluorophore-linked dPxTPs into DNA were examined in PCR amplification. The fluorophore-linked dPxTPs were site-specifically incorporated by PCR into DNA, opposite Ds in templates, with high selectivity. Furthermore, we found that the fluorescence of the triphosphates was partially quenched, but increased upon their incorporation into DNA. These dual fluorophore-quencher base analogues would be useful for site-specific DNA labeling and for monitoring the amplification products of target nucleic acid molecules with a specific sequence. We have demonstrated the utility of the fluorophore-linked Px substrates and the Ds-Px pairing in real-time quantitative PCR for target DNA molecule detection.

Share View Original Text

Recommended Literature

[1] Adjuvant physiochemistry and advanced nanotechnology for vaccine development Meihua YuChem. Soc. Rev., 2023,52, 5172-5254 10.1039/D2CS00848C
[2] Back cover Energy Environ. Sci., 2017,10, 1542-1542 10.1039/C7EE90037F
[3] An interface-enhanced continuous 2D-carbon network enabling high-performance Si anodes for Li-ion batteries† Sijie Huang,Zhenjiang Cao,Tianren Zhang,Yinliang Cao,Shuguo Zhang,Chunchuan XuJ. Mater. Chem. A, 2022,10, 23008-23014 10.1039/D2TA06859A
[4] A direct preparation of fully deuterated high-molecular-weight hydrocarbons Chem. Commun. (London), 1967, 474-475 10.1039/C19670000474
[5] The use of objects and methods of colloid chemistry in nanochemistry Russ. Chem. Rev., 2000,69, 911-923 10.1070/RC2000v069n11ABEH000616
[6] Mechanism and kinetics of homogeneous 1-methyl-carbamidopyridinyl radical reactions Phys. Chem. Chem. Phys., 1999,1, 1543-1548 10.1039/A808445I
[7] Magnetic microreactors for efficient and reliable magnetic nanoparticle surface functionalization† J.-F. Dechézelles,J. Kaufmann,D. Vanhecke,H. Knapp,M. Lattuada,B. Rothen-RutishauserLab Chip, 2014,14, 2276-2286 10.1039/C4LC00229F
[8] Laser ablation-single-particle-inductively coupled plasma mass spectrometry as a multimodality bioimaging tool in nano-based omics† Johannes T. van Elteren,Martin Šala,Vid S. Šelih,Mitja Kolar,Samo B. HočevarEnviron. Sci.: Nano, 2021,8, 647-656 10.1039/D0EN01134G
[9] Morphological and crystallographic orientation of hematite spindles in an applied magnetic field† Yannic Falke,Dominique Dresen,Sylvain Prévost,Philipp Bender,Dirk Honecker,Sabrina DischNanoscale, 2019,11, 7149-7156 10.1039/C8NR09583C
[10] Separation of main and satellite droplets in a deterministic lateral displacement microfluidic device† Naotomo Tottori,Takeshi Hatsuzawa,Takasi NisisakoRSC Adv., 2017,7, 35516-35524 10.1039/C7RA05852G

Monitoring the site-specific incorporation of dual fluorophore-quencher base analogues for target DNA detection by an unnatural base pair system†

Abstract

Recommended Literature

Journal Name：Organic & Biomolecular Chemistry

Research Products